Cas no 885275-09-2 (Benzoxazole,5-bromo-2-(3-piperidinyl)-)

• Product Name: Benzoxazole,5-bromo-2-(3-piperidinyl)-
• CAS No: 885275-09-2
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• MDL: MFCD06739010
• CID: 711212
• PubChem ID: 51358511
• Update Time: 2025-11-02

Benzoxazole,5-bromo-2-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,5-bromo-2-(3-piperidinyl)-
• 5-bromo-2-piperidin-3-yl-1,3-benzoxazole
• 5-Bromo-2-piperidin-3-yl-benzooxazole
• 5-bromo-2-piperidin-3-yl-benzo[d]oxazole
• Benzoxazole,5-bromo-2-(3-piperidinyl)
• S14-2101
• FT-0737625
• AKOS017559662
• 5-bromo-2-piperidin-3-ylbenzo[d]oxazole
• 5-BROMO-2-(PIPERIDIN-3-YL)BENZO[D]OXAZOLE
• 5-Bromo-2-(piperidin-3-yl)-1,3-benzoxazole
• AB28376
• 885275-09-2
• DTXSID40679991
• DB-077621

• MDL： MFCD06739010
• Inchi： 1S/C12H13BrN2O/c13-9-3-4-11-10(6-9)15-12(16-11)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2
• InChI Key： WGMCAXXDWZXUHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1CNCCC1)O2

Computed Properties

• Exact Mass: 280.02100
• Monoisotopic Mass: 280.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 38.1A^2

Experimental Properties

• PSA: 38.06000
• LogP: 3.38610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole,5-bromo-2-(3-piperidinyl)-

Benzoxazole,5-bromo-2-(3-piperidinyl)- (CAS No. 885275-09-2): A Comprehensive Overview

Benzoxazole,5-bromo-2-(3-piperidinyl)- (CAS No. 885275-09-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzoxazole core and piperidinyl substitution, offers a wide range of applications, from pharmaceutical intermediates to advanced material synthesis. Its molecular structure, which includes a bromo substituent, enhances its reactivity and utility in various chemical reactions.

The growing interest in Benzoxazole derivatives is driven by their potential in drug discovery and development. Researchers are particularly intrigued by the compound's ability to act as a bioactive scaffold, which makes it a valuable candidate for targeting specific biological pathways. Recent studies have explored its role in modulating enzyme activity and receptor binding, positioning Benzoxazole,5-bromo-2-(3-piperidinyl)- as a promising lead compound in the search for novel therapeutics.

In addition to its pharmaceutical applications, Benzoxazole,5-bromo-2-(3-piperidinyl)- is also gaining traction in the field of organic electronics. Its conjugated system and electron-withdrawing bromo group make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's stability and tunable properties align well with the current demand for sustainable and high-performance materials in the tech industry.

From a synthetic chemistry perspective, Benzoxazole,5-bromo-2-(3-piperidinyl)- serves as a versatile building block. Its piperidinyl moiety allows for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability has made it a popular choice in academic and industrial research, particularly in projects focused on heterocyclic chemistry and molecular design.

The market for Benzoxazole-based compounds is expanding rapidly, driven by advancements in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering Benzoxazole,5-bromo-2-(3-piperidinyl)- to meet the growing demand from researchers and manufacturers. Its commercial availability has facilitated its adoption in various high-value applications, further solidifying its importance in modern chemistry.

One of the key advantages of Benzoxazole,5-bromo-2-(3-piperidinyl)- is its compatibility with green chemistry principles. Researchers are exploring eco-friendly synthesis routes to produce this compound, minimizing waste and reducing environmental impact. This aligns with the broader industry trend toward sustainable chemical practices, making it a relevant topic in discussions about green synthesis and sustainable development.

For those working in the field of medicinal chemistry, Benzoxazole,5-bromo-2-(3-piperidinyl)- offers a compelling case study in structure-activity relationships (SAR). Its modular design allows for systematic modifications, enabling researchers to optimize its pharmacological properties. This has led to a surge in publications and patents featuring this compound, highlighting its potential as a drug candidate or chemical probe.

In conclusion, Benzoxazole,5-bromo-2-(3-piperidinyl)- (CAS No. 885275-09-2) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from pharmaceuticals to electronics, underscore its versatility and value. As research continues to uncover new uses for this compound, it is poised to play an even greater role in shaping the future of science and technology.